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Cat. No.: B15623392

For Researchers, Scientists, and Drug Development Professionals

Introduction

CDD-3290 is a potent small molecule inhibitor of prostate-specific antigen (PSA), a serine
protease with a key role in the liquefaction of semen. With a Ki value of 216 nM for PSA, CDD-
3290 serves as a valuable tool for studying the physiological processes regulated by this
enzyme and for the development of novel non-hormonal contraceptives. Additionally, CDD-
3290 has been shown to inhibit other serine proteases, including a-chymotrypsin and elastase,
making it a useful compound for investigating the roles of these proteases in various biological
contexts.

These application notes provide detailed protocols for utilizing CDD-3290 in enzymatic and
cell-based assays to study protease inhibition. The accompanying data summaries and
pathway diagrams offer a comprehensive resource for researchers in reproductive biology,
cancer research, and inflammation.

Quantitative Data Summary

The inhibitory activity of CDD-3290 against its primary target and other related proteases is
summarized below. This data is essential for designing experiments and interpreting results.
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Signaling Pathways

Understanding the signaling pathways in which the target proteases of CDD-3290 are involved
is crucial for elucidating its mechanism of action and potential downstream effects.

Prostate-Specific Antigen (PSA) and the Androgen
Receptor (AR) Signaling Pathway

Prostate-Specific Antigen (PSA) is a downstream target of the Androgen Receptor (AR)
signaling pathway, which is critical in prostate physiology and pathology. The expression of
PSA is regulated by androgens, which bind to the AR. Interestingly, PSA itself can modulate AR
expression, suggesting a feedback loop. By inhibiting PSA's proteolytic activity, CDD-3290 can
be used to investigate the role of PSA's enzymatic function within this pathway.
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 To cite this document: BenchChem. [Application Notes and Protocols for CDD-3290 in
Protease Inhibition Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623392#cdd-3290-for-studying-protease-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15623392#cdd-3290-for-studying-protease-inhibition
https://www.benchchem.com/product/b15623392#cdd-3290-for-studying-protease-inhibition
https://www.benchchem.com/product/b15623392#cdd-3290-for-studying-protease-inhibition
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15623392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

